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Compound of Interest
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Compound Name:
bromide

Cat. No. B072188

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecyltrimethylammonium bromide (OTAB), also known as Cetrimonium Bromide, is a
guaternary ammonium compound that serves as a versatile and key ingredient in a wide array
of cosmetic and personal care products. Its cationic nature imparts multiple functionalities,
making it a valuable component in hair care, skin care, and other formulations. These
application notes provide a comprehensive overview of the functions, relevant quantitative
data, and detailed experimental protocols for evaluating the efficacy and safety of cosmetic
formulations containing OTAB.

Physicochemical Properties of
Octadecyltrimethylammonium Bromide
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Property Value Reference

) Octadecyltrimethylammonium
Chemical Name ] [1]
bromide

Cetrimonium Bromide, CTAB,

Synonyms Stearyltrimethylammonium [2]
bromide

CAS Number 1120-02-1 [1]

Molecular Formula C21H46BrN [1]

Molecular Weight 392.5 g/mol [1]
White to off-white powder or

Appearance [11[2]
flakes

Solubility Soluble in water and alcohols [2]

Critical Micelle Concentration

0.92-1.0 mM 3]
(CMC)

Key Functions in Cosmetic Formulations

Octadecyltrimethylammonium bromide is utilized in cosmetic formulations primarily for the
following functions:

o Hair Conditioning Agent: As a cationic surfactant, the positively charged headgroup of OTAB
adsorbs onto the negatively charged surface of the hair cuticle, particularly in damaged hair.
This neutralizes static electricity, reduces frizz, and improves combability, leaving the hair
feeling smooth and soft. The long alkyl chain contributes to the conditioning effect.

» Antimicrobial Preservative: OTAB exhibits broad-spectrum antimicrobial activity against
bacteria and fungi, making it an effective preservative to prevent microbial contamination and
spoilage of cosmetic products.[2][4] Its mechanism of action involves disrupting the cell
membranes of microorganisms.

o Emulsifying Agent: Due to its amphiphilic nature, OTAB can act as an emulsifier, helping to
stabilize oil-in-water (O/W) emulsions in products like lotions and creams.[1][2]
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» Antistatic Agent: By neutralizing surface charges, OTAB is effective in preventing the buildup
of static electricity in hair care products.[5]

Quantitative Data on Performance
Hair Conditioning Efficacy (Reduction in Combing
Force)

The conditioning performance of cationic surfactants like OTAB is often quantified by
measuring the reduction in combing force on hair tresses. While specific data for OTAB is not
readily available in a comparative table, studies on similar long-chain quaternary ammonium
compounds demonstrate significant reductions in combing forces. Longer alkyl chains
generally lead to improved conditioning.

% Reduction in Wet
Cationic Surfactant Hair Type Combing Force
(Approximate)

Behentrimonium Chloride
(BTAC)

Bleached >90%

Cetrimonium Chloride (CTAC) Bleached ~80%

Note: This table provides illustrative data for similar cationic conditioners to demonstrate the
expected performance. Actual reduction with OTAB will depend on formulation concentration
and other ingredients.

Antimicrobial Efficacy

OTAB has been shown to be an effective antimicrobial agent. One study demonstrated that at
its maximum permitted dose in leave-on cosmetics, it could completely kill 107 CFU/mL of
Staphylococcus epidermidis in less than one hour in Mueller-Hinton broth.[6]

The efficacy of a preservative system containing OTAB must be verified through a preservative
efficacy test (challenge test). The acceptance criteria as per ISO 11930 are summarized below.
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Microorganism Criteria A Criteria B
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Experimental Protocols

Protocol 1: In Vitro Skin Irritation Test using
Reconstructed Human Epidermis (RhE) Model (Adapted
from OECD TG 439)

This protocol outlines the procedure to assess the skin irritation potential of a cosmetic
formulation containing OTAB.

1. Principle: A topically applied test chemical to a reconstructed human epidermis (RhE) model
is assessed for its ability to cause cytotoxicity, measured by the reduction of MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt by the viable
cells.[7][8] A reduction in cell viability below a certain threshold indicates irritation potential.

2. Materials:

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, SkinEthic™ RHE)

Assay medium

MTT solution (1 mg/mL)

Isopropanol

Phosphate-buffered saline (PBS)
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Positive control: 5% aqueous Sodium Dodecy! Sulfate (SDS) solution
Negative control: Sterile PBS
Test formulation containing OTAB
Sterile 6-well and 24-well plates
Nylon mesh discs (for liquid samples)
. Procedure:

Pre-incubation: Upon receipt, place the RhE tissues in 6-well plates containing pre-warmed
assay medium and incubate overnight at 37°C, 5% CO-2.[9][10]

Application of Test Material:

o For liquid formulations: Apply 30 pL of the test material onto the tissue surface, covering it
with a nylon mesh disc.[10]

o For solid/semi-solid formulations: Apply 25 mg of the test material directly onto the tissue
surface, pre-wetted with 25 pL of PBS.[10]

o Apply the positive and negative controls in the same manner to separate tissues. Use
three tissues per test substance.

Exposure: Incubate the treated tissues for 60 minutes at 37°C, 5% CO2.[9]
Washing: Thoroughly rinse the tissues with PBS to remove the test material.

Post-incubation: Transfer the tissues to new 6-well plates with fresh assay medium and
incubate for 42 hours at 37°C, 5% COz, with a medium change after 24 hours.[9]

MTT Assay:
o Transfer each tissue to a 24-well plate containing MTT solution.

o Incubate for 3 hours at 37°C, 5% CO..
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o Extract the formazan from the tissues by submerging them in isopropanol for 2 hours with
gentle shaking.

o Measurement: Measure the optical density (OD) of the isopropanol extract using a
spectrophotometer at 570 nm.

4. Data Analysis: Calculate the percentage of cell viability for each test material relative to the
negative control: % Viability = (Mean OD of test material / Mean OD of negative control) x 100

5. Interpretation: A formulation is classified as an irritant if the mean tissue viability is reduced to
< 50% of the negative control.[7]

© 2025 BenchChem. All rights reserved. 6/16 Tech Support


https://www.re-place.be/method/vitro-skin-irritation-reconstructed-human-epidermis-test-method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Day 0: Preparation

Receive RhE Tissues

'

Pre-incubate Tissues
(Overnight at 37°C, 5% CO2)

Day 1: Exposure
Apply Test Formulation,

Positive Control (SDS),
and Negative Control (PBS)

Incubate for 60 min
(37°C, 5% CO2)

'

Wash Tissues with PBS

Day 1-3: Post-Incubation

Incubate for 24h

'

Change Medium

'

Incubate for 18h

Day 3: Viability Assay

Incubate with MTT
(3 hours)

'

Extract Formazan
(Isopropanol)

'

Measure Optical Density
(570 nm)

%alculate % Viability

Data_Analysis

< 50% = Irritant
50% = Non-irritant

\ 4

Classification

Click to download full resolution via product page

Caption: Workflow for In Vitro Skin Irritation Testing.
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Protocol 2: Preservative Efficacy Test (Challenge Test)
(Adapted from ISO 11930)

This protocol evaluates the effectiveness of OTAB as a preservative in a cosmetic formulation.

1. Principle: The cosmetic product is intentionally contaminated with a known concentration of
specific microorganisms. The reduction in the microbial population is monitored over a period of
28 days to assess the antimicrobial protection of the formulation.[1][11]

2. Materials:
o Test cosmetic formulation containing OTAB

o Test microorganisms (Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli,
Candida albicans, Aspergillus brasiliensis)

e Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

» Neutralizer broth (to inactivate the preservative during microbial enumeration)
o Sterile containers, pipettes, and dilution blanks

3. Procedure:

o Preparation of Inoculum: Prepare standardized suspensions of each test microorganism to a
concentration of approximately 1 x 108 CFU/mL.

* Inoculation:
o Divide the cosmetic product into five separate sterile containers.

o Inoculate each container with one of the five test microorganisms to achieve a final
concentration between 1 x 10> and 1 x 10° CFU/g or mL.[11]

¢ Incubation: Store the inoculated product containers at room temperature (20-25°C),
protected from light, for 28 days.[11]

e Sampling and Enumeration:
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o At specified time intervals (Day O, 7, 14, and 28), withdraw a 1g or 1mL aliquot from each
container.[12]

o Transfer the aliquot to a neutralizer broth.

o Perform serial dilutions and use the plate count method to determine the number of viable
microorganisms (CFU/g or mL).

o Data Analysis:

o Calculate the log reduction in microbial count at each time point compared to the initial
inoculum level (Day 0).

o Log Reduction = Logio(Initial CFU) - Logio(CFU at sampling time)

6. Interpretation: Compare the log reduction values to the acceptance criteria specified in ISO
11930 (see table in the "Quantitative Data on Performance" section) to determine if the
preservative system is effective.
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Caption: Workflow for Preservative Efficacy (Challenge) Testing.
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Protocol 3: Instrumental Hair Combing Test for
Conditioning Efficacy

This protocol measures the reduction in combing force as an indicator of the conditioning
performance of a hair care product containing OTAB.

1. Principle: An instrumented combing device measures the force required to comb through a
standardized hair tress. A lower combing force for a treated tress compared to an untreated or
placebo-treated tress indicates a conditioning effect.[13]

2. Materials:

¢ Instrumented combing device (e.g., Dia-Stron, Instron)

o Standardized hair tresses (e.g., virgin, bleached)

» Test conditioner containing OTAB

o Control/placebo conditioner

¢ Cleansing shampoo (without conditioning agents)

o Controlled temperature and humidity chamber

3. Procedure:

» Hair Tress Preparation:
o Wash all hair tresses with a cleansing shampoo to remove any residues.
o Gently detangle the wet tresses.

e Baseline Measurement:
o Mount a wet, cleansed hair tress onto the combing device.

o Perform several combing cycles and record the average combing force as the baseline.
[14]
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e Treatment:
o Apply a standardized amount of the test conditioner containing OTAB to the hair tress.
o Distribute the product evenly and let it sit for a specified time (e.g., 1 minute).
o Rinse the tress thoroughly with water for a set duration.
e Post-Treatment Measurement:
o Immediately mount the wet, treated tress onto the combing device.

o Perform the same number of combing cycles as the baseline measurement and record the
average combing force.

o Repeat: Repeat the procedure for the control/placebo conditioner and for multiple hair
tresses to ensure statistical significance.

e Dry Combing (Optional): Allow the treated tresses to dry in a controlled environment and
repeat the combing force measurements.

4. Data Analysis: Calculate the percentage reduction in combing force: % Reduction =
[(Baseline Force - Treated Force) / Baseline Force] x 100

5. Interpretation: A statistically significant percentage reduction in combing force indicates a
positive conditioning effect of the formulation.

Mechanism of Action: Hair Conditioning

OTAB's primary mechanism of action in hair conditioning is based on electrostatic interaction.
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Caption: Mechanism of OTAB as a Hair Conditioning Agent.

Cosmetic Formulation Development Workflow

The development of a cosmetic product containing OTAB follows a structured process to
ensure safety, stability, and efficacy.
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Caption: Logical Workflow for Cosmetic Formulation Development.

Conclusion

Octadecyltrimethylammonium bromide is a multifunctional ingredient with significant
benefits in cosmetic formulations, particularly in hair care as a conditioning agent and as an
effective preservative. The protocols and data presented in these application notes provide a
framework for researchers and formulators to effectively utilize and evaluate OTAB in the
development of safe, stable, and high-performing cosmetic products. Adherence to
standardized testing methodologies is crucial for ensuring product quality and regulatory
compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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